Cas no 2248356-74-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-cyanophenyl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-cyanophenyl)acetate
• CAS No: 2248356-74-1
• MF: C₁₇H₁₀N₂O₄
• MW: 306.272304058075
• CID: 5866271
• PubChem ID: 165979078
• Update Time: 2025-05-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-cyanophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• 2248356-74-1
• EN300-6515289
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-cyanophenyl)acetate

• Inchi： 1S/C17H10N2O4/c18-10-12-7-5-11(6-8-12)9-15(20)23-19-16(21)13-3-1-2-4-14(13)17(19)22/h1-8H,9H2
• InChI Key： INQBXMFADGXMLM-UHFFFAOYSA-N
• SMILES： O(C(CC1C=CC(C#N)=CC=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 306.06405680g/mol
• Monoisotopic Mass: 306.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 87.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-cyanophenyl)acetate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-cyanophenyl)acetate: A Comprehensive Overview

The compound with CAS No. 2248356-74-1, commonly referred to as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-cyanophenyl)acetate, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its unique structural features and its potential applications in drug development and advanced materials synthesis. The isoindole core of the molecule, combined with the cyanophenyl substituent, contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of isoindole derivatives in medicinal chemistry, particularly in the design of bioactive molecules. The cyanophenyl group attached to the isoindole framework introduces electronic effects that enhance the compound's ability to interact with biological targets. This makes it a promising candidate for use in drug discovery programs targeting various therapeutic areas, including cancer and neurodegenerative diseases.

One of the key aspects of this compound is its versatility in synthetic chemistry. Researchers have demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-cyanophenyl)acetate can be efficiently synthesized through a variety of methodologies, including coupling reactions and cyclization processes. These methods not only ensure high yields but also allow for fine-tuning of the molecule's properties by introducing different substituents or modifying existing ones.

In terms of applications, this compound has shown potential as a building block for constructing more complex molecular architectures. Its ability to participate in both covalent and non-covalent interactions makes it suitable for use in supramolecular chemistry and nanotechnology. For instance, recent research has explored its role in forming self-assembled monolayers and supramolecular polymers, which have applications in sensors and drug delivery systems.

The cyanophenyl group in the molecule also plays a crucial role in its electronic properties. This substituent not only enhances the compound's solubility in organic solvents but also influences its fluorescence characteristics. These properties make it an attractive candidate for use in optoelectronic materials and imaging agents.

Furthermore, the isoindole core of the molecule has been shown to exhibit interesting photophysical properties. Studies have demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-cyanophenyl)acetate can act as a photosensitizer in photodynamic therapy (PDT), a treatment modality for cancer. Its ability to generate reactive oxygen species under light irradiation makes it a potential candidate for developing next-generation PDT agents.

Another area where this compound has shown promise is in catalysis. Researchers have investigated its use as a ligand in transition metal-catalyzed reactions, such as cross-coupling reactions and asymmetric synthesis. The isoindole framework provides a rigid structure that can stabilize metal centers and enhance catalytic activity.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2